N-[2-[[(3-Chlorophenyl)-cyanomethyl]amino]-2-oxoethyl]-3-methylbenzamide

• IUPAC Name: N-[2-[[(3-chlorophenyl)-cyanomethyl]amino]-2-oxoethyl]-3-methylbenzamide
• InChI: InChI=1S/C18H16ClN3O2/c1-12-4-2-6-14(8-12)18(24)21-11-17(23)22-16(10-20)13-5-3-7-15(19)9-13/h2-9,16H,11H2,1H3,(H,21,24)(H,22,23)
• InChI Key: GHUYNJBRWOPFCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCC(=O)NC(C#N)C2=CC(=CC=C2)Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

N-[2-[[(3-Chlorophenyl)-cyanomethyl]amino]-2-oxoethyl]-3-methylbenzamide, commonly known as CEP-1347, is a small molecule inhibitor that has been studied for its potential therapeutic properties in various neurological disorders.

Mechanism of Action

CEP-1347 inhibits the JNK pathway by binding to the ATP-binding site of JNK and preventing its activation. This leads to a decrease in the phosphorylation of c-Jun and other downstream targets, ultimately resulting in reduced neuronal apoptosis and inflammation.
Biochemical and Physiological Effects:
Studies have shown that CEP-1347 can protect dopaminergic neurons from degeneration in animal models of Parkinson's disease. It has also been shown to reduce amyloid-beta-induced toxicity in cell culture models of Alzheimer's disease. In addition, CEP-1347 has been shown to have anti-inflammatory effects in various cell types.

Advantages and Limitations for Lab Experiments

One advantage of using CEP-1347 in lab experiments is its specificity for the JNK pathway, which allows for targeted inhibition of this pathway without affecting other signaling pathways. However, one limitation is that CEP-1347 has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

For research on CEP-1347 include further studies on its potential therapeutic properties in neurological disorders, as well as investigations into its pharmacokinetics and pharmacodynamics. In addition, there is potential for the development of more potent and selective JNK inhibitors based on the structure of CEP-1347.

Synthesis Methods

CEP-1347 can be synthesized using a multi-step process involving the reaction of 3-chlorobenzyl cyanide with 2-aminoacetaldehyde dimethyl acetal, followed by the reaction of the resulting intermediate with 3-methylbenzoyl chloride. The final product is obtained through purification and isolation steps.

Scientific Research Applications

CEP-1347 has been studied for its potential therapeutic properties in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and Huntington's disease. It has been shown to have neuroprotective effects by inhibiting the c-Jun N-terminal kinase (JNK) pathway, which is involved in neuronal apoptosis and inflammation.